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Introduction
N-undecanoyl-L-Homoserine lactone (C11-HSL) is a member of the N-acyl-homoserine

lactone (AHL) family of signaling molecules employed by Gram-negative bacteria in a process

known as quorum sensing.[1] This cell-to-cell communication system allows bacteria to monitor

their population density and collectively regulate gene expression, leading to coordinated

behaviors such as biofilm formation, virulence factor production, and secondary metabolite

synthesis.[2][3] C11-HSL, characterized by its 11-carbon acyl chain, is considered a minor

signaling molecule in some bacterial species, including the opportunistic pathogen

Pseudomonas aeruginosa.[1][4] This technical guide provides an in-depth overview of C11-

HSL, including its signaling pathway, quantitative activity, and detailed experimental protocols

for its study.

Core Concepts of C11-HSL Signaling
The canonical mechanism of AHL-mediated quorum sensing involves the interaction of the

signaling molecule with a cognate intracellular receptor, typically a LuxR-type transcriptional

regulator. This interaction induces a conformational change in the receptor, promoting its

dimerization and binding to specific DNA sequences known as lux boxes, which are located in
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the promoter regions of target genes. This binding event can either activate or repress gene

transcription, leading to a coordinated change in the bacterial population's phenotype.

While a specific receptor for C11-HSL has not been definitively identified, it is hypothesized to

interact with LuxR-type receptors within bacteria that produce it, such as LasR or RhlR in

Pseudomonas aeruginosa.[5][6] These receptors are known to respond to a range of AHL

molecules with varying acyl chain lengths.[6]

Physicochemical Properties and Quantitative Data
A summary of the known physicochemical properties and quantitative biological activity of N-
undecanoyl-L-Homoserine lactone is presented in Table 1.

Property Value Reference

Chemical Formula C₁₅H₂₇NO₃

Molecular Weight 269.4 g/mol

CAS Number 216596-71-3

Biological Activity
Induces GFP production in E.

coli LuxR/PluxI reporter
[5]

Effective Concentration
100 - 1,000 nM (in E. coli

reporter)
[5]

IC₅₀
90 µM (for inhibition of mouse

splenocyte proliferation)
[5]

Binding Affinity (Kd) Data not available

Signaling Pathway
The proposed signaling pathway for N-undecanoyl-L-Homoserine lactone is depicted below.

This model is based on the general mechanism of LuxR-type receptor activation by AHLs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6200399/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6320529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6320529/
https://www.benchchem.com/product/b160420?utm_src=pdf-body
https://www.benchchem.com/product/b160420?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6200399/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6200399/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6200399/
https://www.benchchem.com/product/b160420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

C11-HSL C11-HSL
Diffusion LuxR-type

Receptor

Binds LuxR-C11-HSL
Complex

Dimerized
Complex

Dimerization
lux box DNA

Binds Target Gene
Expression

Activates/Represses Phenotypic
Response

Click to download full resolution via product page

Caption: Proposed signaling pathway of N-undecanoyl-L-Homoserine lactone (C11-HSL).

Experimental Protocols
This section provides a detailed methodology for a key experiment used to detect and semi-

quantify the activity of N-undecanoyl-L-Homoserine lactone.

Protocol 1: AHL Biosensor Assay using
Chromobacterium violaceum
This protocol utilizes a mutant strain of Chromobacterium violaceum (CV026) that is unable to

produce its own AHLs but will produce the purple pigment violacein in the presence of

exogenous short-to-medium chain AHLs.[4][7]

Materials:

Chromobacterium violaceum CV026

Luria-Bertani (LB) agar plates

LB broth
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N-undecanoyl-L-Homoserine lactone (C11-HSL) standard solution (in a suitable solvent

like ethyl acetate or DMSO)

Test samples containing putative C11-HSL

Sterile paper discs (6 mm diameter)

Incubator at 30°C

Procedure:

Prepare a lawn of C. violaceum CV026:

Inoculate 5 mL of LB broth with C. violaceum CV026 and incubate overnight at 30°C with

shaking.

Add 100 µL of the overnight culture to 5 mL of molten soft LB agar (0.7% agar) and pour

over the surface of a standard LB agar plate.

Allow the soft agar overlay to solidify.

Sample Application:

Aseptically place sterile paper discs onto the surface of the agar lawn.

Apply a known amount of the C11-HSL standard solution to one disc as a positive control.

Apply the test samples to other discs.

Apply the solvent used for the standard and samples to a disc as a negative control.

Incubation:

Incubate the plates at 30°C for 24-48 hours.

Data Analysis:

Observe the plates for the appearance of a purple halo around the paper discs.
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The presence of a purple halo indicates the production of violacein, signifying the

presence of an active AHL.

The diameter of the purple halo can be measured and compared to that produced by the

standard to provide a semi-quantitative estimation of the C11-HSL concentration in the

test sample.

Start: Prepare C. violaceum CV026 lawn

Apply C11-HSL standard, samples, and negative control to paper discs

Incubate at 30°C for 24-48h

Observe for purple halo formation

Measure diameter of purple halos

Semi-quantitative analysis by comparing to standard

End: Report C11-HSL activity

Click to download full resolution via product page

Caption: Experimental workflow for the AHL biosensor assay.
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Conclusion
N-undecanoyl-L-Homoserine lactone is an intriguing, yet less characterized, member of the

AHL family of bacterial signaling molecules. Its role in the complex regulatory networks of

bacteria like P. aeruginosa warrants further investigation. The methodologies and conceptual

frameworks presented in this guide offer a starting point for researchers and drug development

professionals interested in exploring the function of C11-HSL and its potential as a target for

novel anti-virulence strategies. Further research is required to elucidate its specific cognate

receptor, downstream genetic targets, and precise role in bacterial pathogenesis and ecology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b160420#n-undecanoyl-l-homoserine-lactone-as-a-
bacterial-signaling-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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